Cas no 1543152-04-0 (3-amino-1-(2-methylpyridin-3-yl)propan-1-ol)

3-amino-1-(2-methylpyridin-3-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-amino-1-(2-methylpyridin-3-yl)propan-1-ol
- EN300-1760376
- 1543152-04-0
-
- Inchi: 1S/C9H14N2O/c1-7-8(3-2-6-11-7)9(12)4-5-10/h2-3,6,9,12H,4-5,10H2,1H3
- InChI Key: YCUHMPZSMLCDNM-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CN=C1C)CCN
Computed Properties
- Exact Mass: 166.110613074g/mol
- Monoisotopic Mass: 166.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.1Ų
- XLogP3: -0.2
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1760376-1.0g |
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol |
1543152-04-0 | 1g |
$943.0 | 2023-05-23 | ||
Enamine | EN300-1760376-2.5g |
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol |
1543152-04-0 | 2.5g |
$1848.0 | 2023-09-20 | ||
Enamine | EN300-1760376-5.0g |
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol |
1543152-04-0 | 5g |
$2732.0 | 2023-05-23 | ||
Enamine | EN300-1760376-0.5g |
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol |
1543152-04-0 | 0.5g |
$905.0 | 2023-09-20 | ||
Enamine | EN300-1760376-0.25g |
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol |
1543152-04-0 | 0.25g |
$867.0 | 2023-09-20 | ||
Enamine | EN300-1760376-10.0g |
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol |
1543152-04-0 | 10g |
$4052.0 | 2023-05-23 | ||
Enamine | EN300-1760376-0.05g |
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol |
1543152-04-0 | 0.05g |
$792.0 | 2023-09-20 | ||
Enamine | EN300-1760376-0.1g |
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol |
1543152-04-0 | 0.1g |
$829.0 | 2023-09-20 | ||
Enamine | EN300-1760376-1g |
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol |
1543152-04-0 | 1g |
$943.0 | 2023-09-20 | ||
Enamine | EN300-1760376-10g |
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol |
1543152-04-0 | 10g |
$4052.0 | 2023-09-20 |
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol Related Literature
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Paul Martini,Felix Laimer,Marcelo Goulart,Florent Calvo,Paul Scheier Faraday Discuss., 2019,217, 276-289
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Alain Mayer,Adrian Häberli,Christian J. Leumann Org. Biomol. Chem., 2005,3, 1653-1658
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Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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5. Water
Additional information on 3-amino-1-(2-methylpyridin-3-yl)propan-1-ol
Introduction to 3-amino-1-(2-methylpyridin-3-yl)propan-1-ol (CAS No. 1543152-04-0)
3-amino-1-(2-methylpyridin-3-yl)propan-1-ol, also known by its CAS number 1543152-04-0, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an amino group, a pyridine ring, and a hydroxyl group. These functional groups contribute to its diverse reactivity and potential biological activities, making it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.
The chemical structure of 3-amino-1-(2-methylpyridin-3-yl)propan-1-ol can be represented as follows: C9H13N2O. The presence of the amino group (NH2) and the hydroxyl group (OH) provides multiple sites for further functionalization, enabling the synthesis of a wide range of derivatives. The 2-methylpyridine moiety adds to the compound's aromatic character and can influence its solubility and reactivity in different solvents.
In recent years, there has been growing interest in the use of 3-amino-1-(2-methylpyridin-3-yl)propan-1-ol as a building block for the development of novel drugs. Research has shown that compounds derived from this structure exhibit promising pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective activities. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of 3-amino-1-(2-methylpyridin-3-yl)propan-1-ol-based derivatives in inhibiting specific enzymes involved in cancer progression.
The synthesis of 3-amino-1-(2-methylpyridin-3-yl)propan-1-ol typically involves multi-step processes that ensure high yields and purity. One common synthetic route involves the reaction of 2-methylpyridine with an appropriate amino alcohol precursor, followed by optimization steps to achieve the desired product. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance the efficiency and selectivity of these reactions.
The biological activity of 3-amino-1-(2-methylpyridin-3-yl)propan-1-ol has been extensively studied in both in vitro and in vivo models. In vitro assays have demonstrated that this compound can effectively modulate various cellular processes, including signal transduction pathways and gene expression. In vivo studies have further confirmed its therapeutic potential, with several derivatives showing significant efficacy in animal models of diseases such as Alzheimer's disease and cancer.
The safety profile of 3-amino-1-(2-methylpyridin-3-yl)propan-1-ol is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.
In conclusion, 3-amino-1-(2-methylpyridin-3-yl)propan-1-ol (CAS No. 1543152-04-0) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for the development of novel therapeutics. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its impact on human health.
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